3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide

• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C22H28N2O3/c1-2-3-13-27-21-6-4-5-19(16-21)22(25)23-20-9-7-18(8-10-20)17-24-11-14-26-15-12-24/h4-10,16H,2-3,11-15,17H2,1H3,(H,23,25)
• InChI Key: AMVXBSSSRZFMBR-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)CN3CCOCC3

Description

3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. It is a benzamide derivative that has been synthesized using specific methods to achieve its desired properties.

Mechanism of Action

The exact mechanism of action of 3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide is not fully understood. However, it is believed to exert its effects by inhibiting specific enzymes and pathways involved in cancer growth and inflammation. It has also been shown to modulate certain neurotransmitter systems in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to reduce the production of inflammatory cytokines, which may contribute to its anti-inflammatory effects. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide in lab experiments is its specificity and potency. It has been shown to selectively inhibit specific enzymes and pathways, which makes it a useful tool for studying these processes. Additionally, it has been found to have a high degree of potency, which allows for the use of lower concentrations in experiments.
One of the limitations of using 3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide in lab experiments is its potential toxicity. It has been shown to have cytotoxic effects at high concentrations, which may limit its use in certain experiments. Additionally, its effects may vary depending on the specific cell type or tissue being studied, which may require further optimization of experimental conditions.

Future Directions

There are several future directions for the study of 3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide. One potential direction is the further optimization of its synthesis method to improve yield and purity. Additionally, further studies are needed to fully understand its mechanism of action and its potential use in the treatment of various diseases. Finally, the development of more specific and potent analogs of 3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide may lead to the discovery of new therapeutic agents.

Synthesis Methods

3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide can be synthesized using a multi-step process. The first step involves the reaction of 4-(morpholin-4-ylmethyl)benzaldehyde with butylamine to form 4-(morpholin-4-ylmethyl)-N-butylbenzamide. This intermediate compound is then reacted with 3-bromoanisole to form 3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide. The final product is purified using column chromatography to obtain a high yield and purity.

Scientific Research Applications

3-butoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide has been extensively studied for its potential applications in various fields. It has been found to exhibit anticancer properties by inhibiting the growth of cancer cells. It has also been shown to have anti-inflammatory properties by reducing the production of inflammatory cytokines. Additionally, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.